Cas no 104249-53-8 (1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-(1-methylethyl)-, methyl ester)
104249-53-8 structure
Product Name:1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-(1-methylethyl)-, methyl ester
CAS No:104249-53-8
MF:C8H14N4O2
MW:198.222361087799
CID:126111
PubChem ID:13725775
Update Time:2025-04-18
1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-(1-methylethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-(1-methylethyl)-, methyl ester
- 1H-Pyrazole-4-carboxylicacid, 3-hydrazino-5-(1-methylethyl)-, methyl ester (9CI)
- 1H-Pyrazole-4-carboxylicacid,3-hydrazino-5-(1-methylethyl)-,methylester
- 104249-53-8
- Methyl 3-hydrazinyl-5-isopropyl-1H-pyrazole-4-carboxylate
- methyl 3-hydrazinyl-5-propan-2-yl-1H-pyrazole-4-carboxylate
-
- Inchi: 1S/C8H14N4O2/c1-4(2)6-5(8(13)14-3)7(10-9)12-11-6/h4H,9H2,1-3H3,(H2,10,11,12)
- InChI Key: PASDFQAWUGHBNS-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(NN)=NNC=1C(C)C)=O
Computed Properties
- Exact Mass: 198.11182
- Monoisotopic Mass: 198.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 93Ų
Experimental Properties
- PSA: 93.03
1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-(1-methylethyl)-, methyl ester Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
104249-53-8 (1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-(1-methylethyl)-, methyl ester) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk